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Compound of Interest

Compound Name: Direct Brown 95, Techincal grade

Cat. No.: B1144147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of C.I. 30145, also known as

Direct Brown 95. This document outlines the technical specifications, chemical properties, and

analytical methodologies relevant to the technical grade of this trisazo dye. The information is

intended to support research, development, and quality control activities involving this

compound.

Core Technical Specifications
The technical grade of C.I. 30145 is characterized by a set of physical and chemical

parameters that define its quality and suitability for various applications. The following tables

summarize the key specifications based on available technical data sheets.
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Property Value Source

C.I. Name Direct Brown 95 [1][2]

C.I. Number 30145 [1][2]

CAS Number 16071-86-6 [3][4]

Chemical Class Trisazo Dye [1]

Molecular Formula C₃₁H₁₈CuN₆Na₂O₉S [3]

Molecular Weight 760.1 g/mol [3]

Appearance Brown Powder [1]

Hue Reddish Brown [1]

Solubility Characteristics
Solvent Solubility Temperature Source

Water 35 g/L 80-85 °C [4]

Ethanol Slightly Soluble - [4]

Acetone Insoluble - [4]

Performance and Fastness Properties
Property Value

Light Fastness 5-6

Washing Fastness 2-3

Insolubles ≤ 0.15%

Synthesis Pathway
The manufacturing of C.I. 30145 involves a multi-step diazotization and coupling process. The

synthesis originates from the diazotization of 4-(4-aminophenyl)benzenamine (benzidine),
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which then undergoes a series of coupling reactions with different intermediates to form the

final copper complex dye.
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4-(4-Aminophenyl)benzenamine
(Benzidine)

Diazotization
(NaNO₂, HCl, 0-5°C) Tetrazotized Benzidine

First Coupling Reaction2-Hydroxybenzoic Acid
(Salicylic Acid) Intermediate 1

Second Coupling Reaction

3-Amino-4-hydroxybenzenesulfonic Acid Diazotization Diazo Intermediate 2

Intermediate 3

Third Coupling Reaction

Resorcinol

Azo Dye Intermediate Copper Complexation C.I. 30145
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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